Cas no 91910-01-9 (3-(2-Benzoylcyclopropyl)propanoic acid)

• Product name: 3-(2-Benzoylcyclopropyl)propanoic acid
• CAS No: 91910-01-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 997612
• PubChem ID: 283904

3-(2-Benzoylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-benzoylcyclopropyl)propanoic acid
• 3-(2-benzoyl-cyclopropyl)-propionic acid
• NSC139166
• DTXSID00300830
• 91910-01-9
• NSC-139166
• DS-013766
• 3-(2-Benzoylcyclopropyl)propanoic acid

• Inchi： InChI=1S/C13H14O3/c14-12(15)7-6-10-8-11(10)13(16)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,15)
• InChI Key： BOBBSLDQCITZCL-UHFFFAOYSA-N
• SMILES： C1C(C1C(=O)C2=CC=CC=C2)CCC(=O)O

Computed Properties

• Exact Mass: 218.094
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 396°C at 760 mmHg
• Flash Point: 207.5°C
• Refractive Index: 1.573
• PSA: 54.37000
• LogP: 2.37020